3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole
Overview
Description
3-bromo-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole (3-Br-MMPT) is a synthetic organic compound that belongs to the class of triazoles. It is a heterocyclic compound, containing three nitrogen atoms and one bromine atom in its structure. It is an important intermediate in the synthesis of various biologically active compounds and is used in the laboratory for various applications. In
Scientific Research Applications
Antimicrobial Activity
Compounds containing a triazole structure, such as our compound of interest, have been shown to exhibit antimicrobial activities . They can inhibit the growth of bacteria and other microorganisms, making them useful in the development of new antibiotics.
Analgesic and Anti-inflammatory Activity
Triazole compounds have been found to possess analgesic (pain-relieving) and anti-inflammatory properties . This suggests potential applications in the development of drugs for pain management and treatment of inflammatory conditions.
Anticonvulsant Activity
Triazole derivatives have demonstrated anticonvulsant activities . This could make them valuable in the creation of new treatments for neurological disorders such as epilepsy.
Antineoplastic and Anticancer Activity
Triazole compounds have shown antineoplastic and anticancer activities . They could be used in the development of new cancer therapies, potentially offering more effective treatment options for patients.
Antimalarial and Antiviral Activity
Triazole derivatives have been found to possess antimalarial and antiviral properties . This suggests they could be used in the development of drugs to treat diseases such as malaria and various viral infections.
Applications in Agrochemistry
Triazole compounds have important application value in agrochemistry . They could be used in the development of new pesticides or other agricultural chemicals.
Applications in Material Chemistry
The unique structure of triazole facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities . This makes them potentially useful in material chemistry, for example in the creation of new materials with desired properties.
Antituberculosis Activity
Triazole compounds have shown antituberculosis activities . This suggests they could be used in the development of drugs to treat tuberculosis.
Mechanism of Action
Target of Action
It is known that 1,2,4-triazoles are often used as ligands for transition metals to create coordination complexes .
Mode of Action
It is known that 1,2,4-triazoles have the ability to accept and transfer acyl groups in synthetic reactions, making them useful catalysts for the synthesis of esters .
Biochemical Pathways
Given its ability to act as a ligand and participate in acyl transfer reactions, it may influence a variety of biochemical pathways depending on the specific context of its use .
Result of Action
Given its potential role as a ligand and catalyst, it may influence a variety of cellular processes depending on the specific context of its use .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s ability to interact with its targets and exert its effects . .
properties
IUPAC Name |
3-bromo-1-methyl-5-propan-2-yl-1,2,4-triazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10BrN3/c1-4(2)5-8-6(7)9-10(5)3/h4H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBMOSFGMENEJPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=NN1C)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10BrN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001209657 |
Source
|
| Record name | 1H-1,2,4-Triazole, 3-bromo-1-methyl-5-(1-methylethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001209657 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1573547-76-8 |
Source
|
| Record name | 1H-1,2,4-Triazole, 3-bromo-1-methyl-5-(1-methylethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1573547-76-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-1,2,4-Triazole, 3-bromo-1-methyl-5-(1-methylethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001209657 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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